Cas no 1554860-09-1 (2-(Butane-1-sulfinyl)pentanoic acid)

• Product name: 2-(Butane-1-sulfinyl)pentanoic acid
• CAS No: 1554860-09-1
• MF: C₉H₁₈O₃S
• MW: 206.302422046661
• MDL: MFCD24359421
• CID: 5607356
• PubChem ID: 83049771

2-(Butane-1-sulfinyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1554860-09-1
• AKOS021370743
• EN300-8253939
• 2-(butane-1-sulfinyl)pentanoic acid
• 2-(Butane-1-sulfinyl)pentanoic acid

• MDL： MFCD24359421
• Inchi： 1S/C9H18O3S/c1-3-5-7-13(12)8(6-4-2)9(10)11/h8H,3-7H2,1-2H3,(H,10,11)
• InChI Key： YOPKFCJGNSSODD-UHFFFAOYSA-N
• SMILES： S(CCCC)(C(C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 206.09766561g/mol
• Monoisotopic Mass: 206.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids